N-(5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-methylbenzamide

• IUPAC Name: N-[5-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methylbenzamide
• InChI: InChI=1S/C21H20N4O2S2/c1-14-7-2-4-10-16(14)19(27)22-20-23-24-21(29-20)28-13-18(26)25-12-6-9-15-8-3-5-11-17(15)25/h2-5,7-8,10-11H,6,9,12-13H2,1H3,(H,22,23,27)
• InChI Key: AQSPTUKTRUHXNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=NN=C(S2)SCC(=O)N3CCCC4=CC=CC=C43
• Molecular Formula: C21H20N4O2S2
• Molecular Weight: 424.5 g/mol

Description

N-(5-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-methylbenzamide is a useful research compound. Its molecular formula is C21H20N4O2S2 and its molecular weight is 424.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of related compounds involves complex chemical reactions, including the formation of thiadiazoloquinazoline through cyclization processes. These syntheses contribute to the development of heterocyclic compounds with potential for various applications in medicinal chemistry and materials science (Lempert-Sréter, M., Lempert, K., & Møller, J., 1983).

Photophysical Properties

• Dihydroquinazolinone derivatives exhibit changes in their photophysical properties based on solvent polarity, suggesting their potential use in developing materials sensitive to environmental changes. These properties are essential for designing optical materials and sensors (Pannipara, M., Al‐Sehemi, A., Kalam, A., & Mohammed Musthafa, T. N., 2017).

Biological Activities

• Compounds featuring thiadiazole cores are investigated for their biological activities, including antimicrobial and antiproliferative effects. Such studies are crucial for discovering new therapeutic agents. One compound exhibited cytotoxicity against cancer cell lines, suggesting its potential in cancer therapy (Gür, M., Yerlikaya, S., Şener, Nesrin, et al., 2020).
• A series of thiadiazol-quinoline derivatives demonstrated promising in vitro activity against Mycobacterium tuberculosis, indicating their potential as antituberculosis agents. These findings support the exploration of thiadiazole and quinoline hybrids in antimicrobial research (Chitra, S., Paul, N., Muthusubramanian, S., et al., 2011).

Mechanism of Action

Target of action

Compounds containing a tetrahydroquinoline group have been found to have antiviral, anti-inflammatory, and anticancer activities .

Biochemical pathways

Without specific information, it’s difficult to say which biochemical pathways this compound might affect. Compounds with similar structures have been found to affect a variety of pathways related to inflammation, viral replication, and cell growth .

Result of action

Based on the activities of similar compounds, it could potentially have effects such as reducing inflammation, inhibiting viral replication, or killing cancer cells .